1-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C14H17N5O4/c1-21-10-7-5-4-6-9(10)16-12(20)15-8-11-17-13(22-2)19-14(18-11)23-3/h4-7H,8H2,1-3H3,(H2,15,16,20)
• InChI Key: NMSQSSLKQGOFSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NCC2=NC(=NC(=N2)OC)OC
• Molecular Formula: C14H17N5O4
• Molecular Weight: 319.32 g/mol

Description

1-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(2-methoxyphenyl)urea, also known as DMTMM, is a widely used coupling reagent in organic chemistry. It is a white crystalline powder that is highly soluble in organic solvents such as dichloromethane, acetonitrile, and dimethylformamide. DMTMM is used to activate carboxylic acids for peptide synthesis, esterification, and amidation reactions.

Scientific Research Applications

Metabolic Profiling and Drug Metabolism Studies

For instance, studies on compounds with similar functional groups have highlighted their roles in the metabolic pathways and disposition of pharmaceuticals. Research on metabolites of specific HIV-1 protease inhibitors in human urine identified significant metabolic pathways, including glucuronidation and N-dealkylation, which are common in the metabolism of a wide range of drugs (Balani et al., 1995). Another study focused on the metabolism and disposition of BMS-690514, an inhibitor targeting cancer growth pathways, providing insights into the oxidative reactions and glucuronidation processes involved in drug metabolism (Christopher et al., 2010).

Biomarker Identification for Exposure and Toxicology

The identification of biomarkers related to exposure to various chemicals, including pharmaceuticals and environmental pollutants, is another area of research application for compounds with methoxyphenyl and triazine groups. For example, the determination of specific metabolites in urine has been used to monitor exposure to toxic substances and understand their potential health impacts (Wielgomas, 2013). This research is crucial for developing strategies to mitigate exposure and prevent adverse health outcomes.

Environmental Health and Safety Studies

The study of environmental contaminants, such as bisphenol A and nonylphenol, has emphasized the need for understanding the metabolic fate and impact of synthetic chemicals on human health (Calafat et al., 2004). Research in this area contributes to the development of safer materials and the establishment of regulatory standards to protect public health.